Tert-butylthiourea

• IUPAC Name: tert-butylthiourea
• InChI: InChI=1S/C5H12N2S/c1-5(2,3)7-4(6)8/h1-3H3,(H3,6,7,8)
• InChI Key: RYOCWONLFFPYMN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC(=S)N
• Molecular Formula: C5H12N2S
• DSSTOX Substance ID: DTXSID90353234
• Molecular Weight: 132.23 g/mol
• CAS RN: 7204-48-0

Description

Synthesis Analysis

The synthesis of tert-butylthiourea and related compounds involves various chemical reactions, highlighting the versatility of tert-butyl groups in organic synthesis. For instance, N-tert-butanesulfinyl imines serve as versatile intermediates for asymmetric synthesis of amines, showcasing the utility of tert-butyl groups in activating imines for nucleophilic addition and facilitating the synthesis of a wide range of highly enantioenriched amines (Ellman et al., 2002). Furthermore, tert-butyl thiol reacts with azodicarboxylic acid derivatives to yield 1-(tert-butylthio)-1,2-hydrazinedicarboxylic acid derivatives, efficiently introducing the tert-butylthio group into cysteine and its derivatives (Wünsch et al., 1982).

Molecular Structure Analysis

The molecular structure of this compound derivatives can be intricate, as demonstrated by the synthesis and crystallographic analysis of various compounds. For example, the synthesis of bis(tert-butyl)(2-thioxo-1,3-dithiole-4,5-dithiolato)stannane and its derivatives provides insight into the molecular arrangements and polymorphism within these compounds, highlighting the influence of tert-butyl groups on the crystal structure (Comerlato et al., 2008).

Chemical Reactions and Properties

This compound and its derivatives undergo various chemical reactions, contributing to their diverse chemical properties. The synthesis of urea derivatives from tert-butyl compounds, where urea acts as a leaving group, exemplifies the reactivity and potential transformations of this compound compounds (Wellmar, 1998).

Physical Properties Analysis

The physical properties of this compound derivatives are influenced by their molecular structure. For instance, the crystal structure analysis of tert-butyl 2-((phenylthio)-carbonyl)pyrrolidine-1-carboxylate sheds light on the conformation and intermolecular hydrogen bonding, which are crucial for understanding the physical characteristics of these compounds (Naveen et al., 2007).

Chemical Properties Analysis

The chemical properties of this compound derivatives, such as reactivity and stability, are pivotal for their application in synthesis and material science. The catalytic asymmetric oxidation of tert-butyl disulfide to tert-butanesulfinamides demonstrates the utility of this compound derivatives in synthesizing chiral compounds with high enantiomeric excess, showcasing their significant role in organic synthesis (Cogan et al., 1998).

Scientific Research Applications

Extraction of Noble Metals

Tert-butylthiourea has been studied for its effectiveness in the extraction of noble metals. Research led by Zolotov et al. (1978) explored the use of di-tert-butylthiourea and other thiourea derivatives for the extraction and group concentration of noble metals, such as platinum metals. This study highlighted the acceleration of reactions with a preliminary treatment using tin(II) chloride and discussed the chemistry of the extraction process and the properties of the extracted compounds (Zolotov, Petrukhin, Shevchenko, Dunina, & Rukhadze, 1978).

Holographic Characteristics in Polymer Dispersed Liquid Crystals

In 2019, Mora et al. investigated the incorporation of Tert-Butylthiol (TBT) into a holographic polymer-dispersed liquid crystal. This study focused on how TBT influences the main holographic characteristics of the photopolymer, paving the way for the design of a holographic sensor to detect natural gas and liquefied petroleum gas (Mora, Ramírez, Brocal, Ortuño, Beléndez, & Pascual, 2019).

Synthesis of Highly Conductive Nanocrystals

In a study by Lefrançois et al. (2016), tert-butylthiol (tBuSH) was used as a sulfur source, surface ligand, and co-solvent in the synthesis of CuInS2 nanocrystals. This research provided a method to access short-ligand-capped nanocrystals without the need for post-synthetic ligand exchange, which resulted in an increase in conductivity by a factor of 400 compared to established dodecanethiol-capped CuInS2 nanocrystals (Lefrançois, Pouget, Vaure, López‐Haro, & Reiss, 2016).

Hydrolysis of Organophosphorus Pesticides

A study focused on the hydrolysis of terbufos, an organophosphorus pesticide, identified di-tert-butyl disulfide as a major degradation product. Conducted by Hong, Win, and Pehkonen (1998), this research combined GC-MS and wet chemistry methods to explore the hydrolysis mechanisms and the environmental impact of the degradation products (Hong, Win, & Pehkonen, 1998).

NMR Studies and High-Molecular-Weight Systems

Chen et al. (2015) explored the use of O-tert-Butyltyrosine (Tby) as an NMR tag for studying high-molecular-weight systems and measuring submicromolar ligand binding affinities. This study highlighted the potential of the tert-butyl (1)H NMR signal in protein research, providing new insights into protein structure and interactions (Chen, Kuppan, Lee, Jaudzems, Huber, & Otting, 2015).

Safety and Hazards

Tert-butylthiourea is labeled with the signal word “Warning” and is harmful if swallowed. The safety information pictograms indicate that it falls under the GHS07 category. Precautionary measures include avoiding eating, drinking, or smoking when using this product.